Cas no 19506-24-2 (5,8-dimethoxy-2,3-diphenylquinoxaline)
19506-24-2 structure
Product Name:5,8-dimethoxy-2,3-diphenylquinoxaline
CAS No:19506-24-2
MF:C22H18N2O2
MW:342.390525341034
CID:908174
PubChem ID:288312
Update Time:2025-04-19
5,8-dimethoxy-2,3-diphenylquinoxaline Chemical and Physical Properties
Names and Identifiers
-
- 5,8-dimethoxy-2,3-diphenylquinoxaline
- 2,3-Diphenyl-5,8-dimethoxychinoxalin
- 5,8-Dimethoxy-2,3-diphenyl-chinoxalin
- 5,8-dimethoxy-2,3-diphenyl-quinoxaline
- AC1L69A4
- AC1Q4WI7
- AG-K-23675
- AR-1G6423
- CTK4E1687
- NSC149085
- KHRDXHXUZUXIMJ-UHFFFAOYSA-N
- NSC-149085
- DTXSID10302168
- SCHEMBL22908381
- 19506-24-2
-
- Inchi: 1S/C22H18N2O2/c1-25-17-13-14-18(26-2)22-21(17)23-19(15-9-5-3-6-10-15)20(24-22)16-11-7-4-8-12-16/h3-14H,1-2H3
- InChI Key: KHRDXHXUZUXIMJ-UHFFFAOYSA-N
- SMILES: O(C)C1=CC=C(C2=C1N=C(C1C=CC=CC=1)C(C1C=CC=CC=1)=N2)OC
Computed Properties
- Exact Mass: 342.13694
- Monoisotopic Mass: 342.136827821g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 394
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 44.2Ų
Experimental Properties
- PSA: 44.24
- LogP: 4.98100
5,8-dimethoxy-2,3-diphenylquinoxaline Related Literature
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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